Cas no 55548-97-5 (Benzo[c]thiophen-1(3H)-one, 3,3-dimethyl-)

• Product Name: Benzo[c]thiophen-1(3H)-one, 3,3-dimethyl-
• CAS No: 55548-97-5
• MF: C₁₀H₁₀OS
• MW: 178.250801563263
• CID: 351583
• PubChem ID: 12241094
• Update Time: 2025-04-19

Benzo[c]thiophen-1(3H)-one, 3,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzo[c]thiophen-1(3H)-one, 3,3-dimethyl-
• 3,3-dimethyl-2-benzothiophen-1-one
• SCHEMBL21663066
• 55548-97-5
• DTXSID20482001

• Inchi： 1S/C10H10OS/c1-10(2)8-6-4-3-5-7(8)9(11)12-10/h3-6H,1-2H3
• InChI Key： ZGHJQIWLANPYNI-UHFFFAOYSA-N
• SMILES： S1C(C2C=CC=CC=2C1(C)C)=O

Computed Properties

• Exact Mass: 178.0453
• Monoisotopic Mass: 178.04523611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzenoids
• Solvents and Organic Chemicals Organic Compounds Benzenoids